Cas no 98069-92-2 (1H-Tetrazole, 1-butyl-)

1H-Tetrazole, 1-butyl- structure
Product name:1H-Tetrazole, 1-butyl-
1H-Tetrazole, 1-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 1-butyl-
- 1-butyltetrazole
- 98069-92-2
- SCHEMBL2052713
- KSUSTLKKFLDJNC-UHFFFAOYSA-N
- DTXSID70478515
- 1-butyl-1H-tetraazole
- 1-butyl-1H-tetrazole
-
- Inchi: InChI=1S/C5H10N4/c1-2-3-4-9-5-6-7-8-9/h5H,2-4H2,1H3
- InChI Key: KSUSTLKKFLDJNC-UHFFFAOYSA-N
- SMILES: CCCCN1C=NN=N1
Computed Properties
- Exact Mass: 126.090546336g/mol
- Monoisotopic Mass: 126.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.6Ų
1H-Tetrazole, 1-butyl- Related Literature
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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